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Diclosulam Technical Profile & Data Summary

The following table consolidates key chemical properties and environmental fate data for diclosulam, which

are foundational for planning any soil study [1] [2].

Property Value Significance for Soil Sampling

Molecular Formula C₁₃H₁₀Cl₂FN₅O₃S [1] Identifies the compound and is used in analytical
detection.

Water Solubility 6.32 μg/mL (at 20°C,
pH 7) [1]

Low solubility suggests binding to soil organic
matter, but potential for leaching.

Octanol-Water Partition
Coefficient (log P)

0.85 [1] Indicates low lipophilicity and a high potential for
mobility in the soil environment.

Soil DT₅₀ (Typical) 49 days (lab); 20 days
(field) [1]

Ranges from moderately persistent to non-
persistent. Sampling must cover this dissipation

period.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-interest
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.agropages.com/AgroData/Detail-2044.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.smolecule.com/products/s617487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Value Significance for Soil Sampling

Primary Degradation
Route

Microbial degradation
[1]

Sampling should consider factors affecting
microbial activity (e.g., soil moisture, temperature,

organic matter).

Vapour Pressure 6.67 x 10⁻¹⁰ mPa

(25°C) [1]

Non-volatile; loss to air is negligible. Focus

sampling on soil and water pathways.

pKa 4.0 [1] Weak acid; its behavior and sorption can be

influenced by soil pH.

Frequently Asked Questions (FAQs) for Researchers

Q1: What is the most critical property to consider when designing a soil sampling plan for diclosulam?

The high soil mobility (indicated by a low Log P of 0.85) [1] is paramount. It means diclosulam can leach

through the soil profile. A sampling protocol that only collects surface soil (e.g., 0-5 cm) may significantly

underestimate dissipation and overestimate persistence, as the chemical may have moved downward. Your

plan must include depth-profiled sampling (e.g., 0-10 cm, 10-20 cm, 20-30 cm) to track its vertical

movement.

Q2: Over what time frame should I collect soil samples to reliably calculate the dissipation half-life

(DT₅₀)? Given that the field DT₅₀ is reported to be around 20 days [1], your sampling should be intensive

during the initial phase. A general guideline is to sample for at least 2-3 times the expected DT₅₀.

Recommended Schedule: Sample at day 0 (application), and then at 1, 3, 7, 14, 21, 30, 45, and 60

days post-application. This captures the rapid initial decline and the longer tail of residual
concentrations.

Q3: How should I store soil samples prior to analysis to prevent non-microbial degradation? While the

search results do not specify storage conditions for diclosulam, standard best practices for pesticide fate

studies should be followed:

Immediate Freezing: Flash-freeze samples in liquid nitrogen upon collection in the field to instantly
halt microbial activity.

Long-term Storage: Store samples at -20°C or below until extraction and analysis.
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Avoid Thawing: Minimize freeze-thaw cycles, as they can disrupt soil structure and potentially alter

analyte availability.

Troubleshooting Guide for Common Experimental
Issues

Problem Possible Cause Solution

High variability in
dissipation rates
between field
replicates.

Spatial variability in soil

properties (e.g., organic
matter, pH, microbial

communities) affecting
diclosulam's fate.

Increase the number of field replicates. Use

composite sampling (multiple cores per
plot) to homogenize the sample and better

represent the plot average.

Unexpectedly low
recovery of diclosulam
from control soil
samples.

Analytic degradation during
storage or inefficient

extraction due to strong soil
binding.

Verify storage conditions are consistently
frozen. Optimize the extraction method by

using a stronger solvent or adding a
hydrolysis step, given the sulfonamide

linkage in its structure [1].

Detecting diclosulam
in deeper soil layers
sooner than
anticipated.

Preferential water flow

through macropores (e.g.,
earthworm holes, root

channels) bypassing the soil
matrix.

This is consistent with its high mobility.

Document soil macroporosity during
sampling. Consider modeling transport to

account for preferential flow.

Proposed Experimental Workflow for Soil Sampling

Since a specific protocol was not found, the following workflow is synthesized from the chemical data and

standard scientific practice. The diagram below outlines the key decision points and steps for a robust

dissipation study.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.smolecule.com/products/s617487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Define Study Objectives

Site Characterization

Design Sampling Plan Analyze Soil Properties:
pH, Organic Matter, Texture

Determine Site History:
Previous Crops & Herbicides

Field Sampling Execution Define Sampling Depths:
0-10 cm, 10-20 cm, etc.

Set Sampling Timeline:
Day 0, 1, 3, 7, 14, 21, 30...

Plan Replicates:
≥4 per treatment/time

Laboratory Analysis Apply Diclosulam
(Pre-emergence) Collect Soil Cores Store Samples at -20°C

Extract Diclosulam
from Soil

Analyze via
LC-MS/MS

Model Dissipation
Kinetics (DT₅₀)

Click to download full resolution via product page

To put this workflow into practice, here is a detailed methodology:

Site Characterization:

Soil Analysis: Collect baseline soil samples to determine key parameters: pH (pKa is 4.0, so

sorption is pH-dependent) [1], organic matter content, and soil texture (affects permeability
and microbial habitat).

Site History: Document previous crops and herbicide use to understand the existing soil
microbial community and potential for cross-interaction.

Design Sampling Plan:
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Depth: As noted in the FAQ, use depth-profiled sampling. A suggested scheme is 0-10 cm, 10-

20 cm, and 20-30 cm.
Timeline: Follow the intensive schedule proposed in FAQ A2 to capture the rapid initial decline.

Replicates: A minimum of four true field replicates per treatment and time point is
recommended for statistical robustness.

Field Sampling Execution:

Application: Apply diclosulam as a pre-emergence herbicide, ideally incorporated into the top
1-3 inches of soil, as per its typical use pattern [2].

Collection: Use a soil corer of appropriate diameter to collect cores from each designated
depth. Composite several cores from within each replicate plot to create a representative

sample.
Storage: Immediately place samples in dark containers on dry ice or in a portable cooler with

ice packs, and transfer to a -20°C freezer within a few hours to halt microbial degradation [1].

Laboratory Analysis:

Extraction: Develop and validate an extraction method suitable for your soil type. Given its

properties, a mixture of water and a polar organic solvent like methanol or acetonitrile is a likely
starting point.

Analysis: Quantify diclosulam concentrations using a sensitive technique like Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS).
Modeling: Fit the concentration-time data to appropriate kinetic models (e.g., first-order or
biphasic) to calculate the dissipation half-life (DT₅₀).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b617487#optimizing-soil-sampling-for-diclosulam-dissipation-

studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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